Cas no 57267-50-2 ((8-Ethoxy-8-oxooctyl)triphenylphosphonium Bromide)

• Product Name: (8-Ethoxy-8-oxooctyl)triphenylphosphonium Bromide
• CAS No: 57267-50-2
• MF: C₂₈H₃₄BrO₂P
• MW: 513.446128368378
• CID: 3491864
• PubChem ID: 20534497
• Update Time: 2025-10-30

(8-Ethoxy-8-oxooctyl)triphenylphosphonium Bromide Chemical and Physical Properties

Names and Identifiers

• PHOSPHONIUM, (8-ETHOXY-8-OXOOCTYL)TRIPHENYL-, BROMIDE
• (8-Ethoxy-8-oxooctyl)triphenylphosphonium Bromide
• SCHEMBL11229337
• 57267-50-2

• Inchi： 1S/C28H34O2P.BrH/c1-2-30-28(29)23-15-4-3-5-16-24-31(25-17-9-6-10-18-25,26-19-11-7-12-20-26)27-21-13-8-14-22-27;/h6-14,17-22H,2-5,15-16,23-24H2,1H3;1H/q+1;/p-1
• InChI Key： CUSJUQFVLKXLBQ-UHFFFAOYSA-M
• SMILES： [P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCCCCC(=O)OCC.[Br-]

Computed Properties

• Exact Mass: 512.14798Da
• Monoisotopic Mass: 512.14798Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 13
• Complexity: 442
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Additional information on (8-Ethoxy-8-oxooctyl)triphenylphosphonium Bromide

Introduction to (8-Ethoxy-8-oxooctyl)triphenylphosphonium Bromide (CAS No. 57267-50-2)

(8-Ethoxy-8-oxooctyl)triphenylphosphonium bromide is a specialized organophosphorus compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. With the CAS number 57267-50-2, this compound is recognized for its unique structural and functional properties, making it a valuable tool in various scientific applications.

The molecular structure of (8-Ethoxy-8-oxooctyl)triphenylphosphonium bromide consists of a phosphonium cation core, which is highly lipophilic, and a bromide anion. The presence of the ethoxy and oxooctyl groups enhances the compound's solubility in organic solvents while maintaining its stability under various conditions. This balance of lipophilicity and solubility makes it an ideal candidate for use in drug delivery systems, membrane stabilization, and as an intermediate in synthetic chemistry.

In recent years, research has highlighted the potential of this compound in the development of novel therapeutic agents. Its ability to interact with biological membranes has been particularly studied for its implications in drug formulation and delivery. For instance, studies have demonstrated that (8-Ethoxy-8-oxooctyl)triphenylphosphonium bromide can be used to enhance the permeability of cell membranes, facilitating the entry of therapeutic molecules into target cells. This property is especially relevant in the context of anticancer therapies, where efficient drug delivery is crucial for treatment efficacy.

Moreover, the compound's phosphonium core has been explored for its role in stabilizing reactive intermediates in organic synthesis. Its high reactivity with nucleophiles allows for precise control over reaction pathways, making it a valuable reagent in the synthesis of complex organic molecules. This has led to increased interest in its use as a catalyst or intermediate in pharmaceutical manufacturing processes.

The bromide anion component of (8-Ethoxy-8-oxooctyl)triphenylphosphonium bromide also contributes to its versatility. Bromide ions are commonly used in pharmaceutical formulations due to their stability and compatibility with biological systems. This makes the compound suitable for use in a wide range of applications, from laboratory research to industrial-scale production.

Recent advancements in computational chemistry have further elucidated the mechanistic properties of this compound. Molecular dynamics simulations have shown that (8-Ethoxy-8-oxooctyl)triphenylphosphonium bromide can form stable complexes with various biomolecules, including proteins and lipids. These interactions have been studied for their potential role in modulating cellular processes, such as signal transduction and enzyme activity. Such insights are crucial for developing targeted therapies that leverage the unique properties of this compound.

In conclusion, (8-Ethoxy-8-oxooctyl)triphenylphosphonium bromide (CAS No. 57267-50-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its structural features, combined with its functional versatility, make it an indispensable tool for scientists working on drug delivery systems, membrane interactions, and synthetic chemistry. As research continues to uncover new applications and mechanisms, this compound is poised to play an increasingly important role in advancing medical science.